Cas no 49776-79-6 (5,7,4'-trihydroxy-2',3'-dimethoxyisoflavanone)

• Product Name: 5,7,4'-trihydroxy-2',3'-dimethoxyisoflavanone
• CAS No: 49776-79-6
• MF: C₁₇H₁₆O₇
• MW: 332.304745674133
• CID: 2049850
• PubChem ID: 44257394
• Update Time: 2025-11-02

5,7,4'-trihydroxy-2',3'-dimethoxyisoflavanone Chemical and Physical Properties

Names and Identifiers

• 5,7,4'-trihydroxy-2',3'-dimethoxyisoflavanone
• bavaisoflavanone
• Parvisoflavanon
• Parvisoflavanone
• HY-N10085
• FS-8199
• CS-0255521
• LMPK12050504
• CHEBI:140137
• 49776-79-6
• AKOS040763476
• DA-56605
• ZBA77679

• Inchi： 1S/C17H16O7/c1-22-16-9(3-4-11(19)17(16)23-2)10-7-24-13-6-8(18)5-12(20)14(13)15(10)21/h3-6,10,18-20H,7H2,1-2H3
• InChI Key： KPBUWUOWFRHOIU-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=C(C=2C(C(C2C=CC(=C(C=2OC)OC)O)C1)=O)O)O

Computed Properties

• Exact Mass: 332.08960285g/mol
• Monoisotopic Mass: 332.08960285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 3'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 3'-O-methylated isoflavonoids

Additional information on 5,7,4'-trihydroxy-2',3'-dimethoxyisoflavanone

Exploring 5,7,4'-Trihydroxy-2',3'-Dimethoxyisoflavanone (CAS No. 49776-79-6): Properties, Applications, and Research Insights

5,7,4'-Trihydroxy-2',3'-dimethoxyisoflavanone (CAS No. 49776-79-6) is a naturally occurring isoflavanone derivative that has garnered significant attention in phytochemical and pharmacological research. This compound belongs to the broader class of flavonoids, which are renowned for their diverse biological activities. With its unique structural features, including hydroxyl and methoxy substitutions, this molecule exhibits intriguing chemical properties and potential health benefits.

The molecular structure of 5,7,4'-trihydroxy-2',3'-dimethoxyisoflavanone consists of a 15-carbon skeleton arranged in a C6-C3-C6 configuration, characteristic of flavonoid compounds. The presence of multiple hydroxyl groups at positions 5, 7, and 4', along with methoxy groups at 2' and 3', contributes to its polarity and potential for hydrogen bonding. These structural attributes influence its solubility, stability, and interaction with biological targets.

Recent studies have focused on the antioxidant properties of 5,7,4'-trihydroxy-2',3'-dimethoxyisoflavanone, particularly its ability to scavenge free radicals and protect cells from oxidative stress. Researchers are investigating its potential role in supporting cellular health and its possible applications in nutraceutical formulations. The compound's structural similarity to other bioactive flavonoids suggests it may share some of their beneficial properties.

In the field of natural product chemistry, 5,7,4'-trihydroxy-2',3'-dimethoxyisoflavanone has been isolated from various plant sources, particularly from the Leguminosae family. Its occurrence in traditional medicinal plants has sparked interest in its potential therapeutic applications. Current research explores its possible effects on cellular signaling pathways and its interaction with various molecular targets.

The compound's stability under different conditions is an important consideration for researchers. Studies have examined its behavior in various solvents and its sensitivity to factors such as pH, temperature, and light exposure. Understanding these properties is crucial for developing effective extraction methods and formulating stable products containing this bioactive isoflavanone.

Analytical techniques for identifying and quantifying 5,7,4'-trihydroxy-2',3'-dimethoxyisoflavanone include high-performance liquid chromatography (HPLC), mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy. These methods enable researchers to characterize the compound's purity and study its metabolic fate in biological systems.

From a commercial perspective, there is growing interest in 5,7,4'-trihydroxy-2',3'-dimethoxyisoflavanone as a potential ingredient in functional foods and dietary supplements. The increasing consumer demand for natural health products has driven research into its bioavailability and potential synergistic effects with other phytochemicals.

Current research trends focus on exploring the structure-activity relationships of isoflavanone derivatives, with 5,7,4'-trihydroxy-2',3'-dimethoxyisoflavanone serving as an important model compound. Scientists are particularly interested in how modifications to its hydroxyl and methoxy groups might affect its biological activity and potential therapeutic applications.

In botanical research, the presence of 5,7,4'-trihydroxy-2',3'-dimethoxyisoflavanone in certain plant species is being investigated as a potential chemotaxonomic marker. Its distribution patterns may provide valuable information about plant phylogeny and evolutionary relationships within certain plant families.

As research continues, scientists are developing more efficient synthetic routes to produce 5,7,4'-trihydroxy-2',3'-dimethoxyisoflavanone for research purposes. These synthetic approaches aim to provide sufficient quantities of the compound for detailed biological evaluation while maintaining its structural integrity and bioactivity.

The future research directions for 5,7,4'-trihydroxy-2',3'-dimethoxyisoflavanone include exploring its potential applications in various health-related fields. With the growing interest in plant-derived compounds and their health benefits, this isoflavanone derivative represents an exciting area of investigation at the intersection of chemistry, botany, and pharmacology.